Cas no 108761-32-6 (1-acetyl-5-chloro-1h-indol-3-yl Acetate)

1-acetyl-5-chloro-1h-indol-3-yl Acetate structure
108761-32-6 structure
Product Name:1-acetyl-5-chloro-1h-indol-3-yl Acetate
CAS No:108761-32-6
MF:C12H10ClNO3
MW:251.665702342987
CID:1186347
PubChem ID:21862569
Update Time:2025-04-20

1-acetyl-5-chloro-1h-indol-3-yl Acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-5-chloro-1H-indol-3-yl acetate
    • 5-Bromoindoxyl diacetate
    • N-acetyl-5-bromoindolyl acetate
    • 3-acetoxy-1-acetyl-5-chloro-indole
    • 5-Chlor-3-acetoxy-1-acetyl-indol
    • bromo-5 diacetyl-1,3 indoxyle
    • 3-Acetoxy-1-acetyl-5-brom-indol
    • AC1L3N2N
    • 3-acetoxy-1-acetyl-5-bromoindole
    • 1-acetyl-3-acetoxy-5-bromo-3-indole
    • 1-Acetyl-3-acetyloxy-5-bromoindole
    • 1H-Indol-3-ol, 1-acetyl-5-bromo-, acetate
    • 3-Acetoxy-1-acetyl-5-chlor-indol
    • 3-acetoxy-1-acetyl-5-bromo-indole
    • 1-Acetyl-5-bromo-1H-indol-3-yl acetate
    • 1-Acetyl-5-bromoindol-3-ol acetate
    • 5-bromo-O,N-acetylindoxyl
    • 1-acetyl-5-chloro-3-acetoxyindole
    • PubChem16263
    • Acetic acid 1-acetyl-5-chloro-1H-indol-3-yl ester
    • ACETIC ACID 1-ACETYL-5-CHLORO-1H-INDOL-3-YL ESTER( (1-ACETYL-5-CHLORO-INDOL-3-YL) ACETATE )
    • 3-acetoxy-1-acetyl-5-bromo-
    • RARECHEM AK MA K327
    • Acetic acid 1-acetyl-5-chloro-1H-indol-3-yl ester
    • (1-Acetyl-5-chloro-indol-3-yl) acetate
    • AKOS040767425
    • 108761-32-6
    • YRPCMEPOCVDFNU-UHFFFAOYSA-N
    • (1-acetyl-5-chloroindol-3-yl) acetate
    • SCHEMBL2476989
    • MFCD09260948
    • 1-acetyl-5-chloro-1h-indol-3-yl Acetate
    • Inchi: 1S/C12H10ClNO3/c1-7(15)14-6-12(17-8(2)16)10-5-9(13)3-4-11(10)14/h3-6H,1-2H3
    • InChI Key: YRPCMEPOCVDFNU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=CN2C(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 251.0349209g/mol
  • Monoisotopic Mass: 251.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.3Ų
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